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Compound of Interest

Compound Name: Chromium-54

Cat. No.: B1248130 Get Quote

Essential Safety and Handling Guide for Chromium-
54
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Chromium-54 in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure the safe management of this

material.

Chromium-54 (Cr-54) is a stable isotope of chromium and should be handled with the same

precautions as natural chromium metal. The primary hazards are associated with inhalation of

dust, skin and eye contact, and ingestion.[1][2] Chronic exposure can lead to organ damage.[2]

[3]
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Hazard Route Potential Health Effects

Inhalation

May cause irritation to the respiratory tract,

asthma-like symptoms, coughing, and shortness

of breath.[1] Prolonged exposure may lead to

pneumoconiosis, a lung disease caused by dust

inhalation.[1]

Skin Contact

Causes skin irritation and may lead to dermatitis

upon repeated contact.[1][2] Can cause an

allergic skin reaction (sensitization).[1][3]

Eye Contact
Causes eye irritation and may result in

conjunctivitis.[1][2]

Ingestion
May cause irritation of the digestive tract and

potential liver damage.[1]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure to Chromium-54. The following table

summarizes the required equipment.
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Body Part Required PPE Specifications

Respiratory NIOSH-approved respirator

Required when engineering

controls are insufficient or

during activities that generate

dust.[4] For dusts, a particulate

respirator (e.g., N95) is

suitable. In case of insufficient

ventilation, a self-contained

breathing apparatus with a full

face piece operated in

pressure-demand or other

positive pressure mode may

be necessary.[3]

Hands Chemical-resistant gloves
Nitrile, butyl, or neoprene

gloves are recommended.[5]

Eyes
Safety glasses with side

shields or goggles

A face shield may be required

in addition to goggles when

there is a splash hazard.[5]

Body
Laboratory coat and/or

coveralls

A corrosive-resistant apron

should be worn over the lab

coat.[5]

Handling and Storage Procedures
Engineering Controls:

Work with Chromium-54 in a well-ventilated area, preferably within a fume hood with an

exterior venting system to minimize dust inhalation.[1][5]

Use local exhaust ventilation at the source of dust generation.

Safe Handling Practices:

Avoid the formation of dust and aerosols.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.osha.gov/sites/default/files/publications/OSHA-3373-hexavalent-chromium.pdf
https://www.dla.mil/portals/104/documents/strategic%20materials/solicitation%20docs/sds%20-%20chromium%20final.pdf
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://www.benchchem.com/product/b1248130?utm_src=pdf-body
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ground all equipment containing the material to prevent static discharge.[2]

Do not eat, drink, or smoke in areas where Chromium-54 is handled.[1][6]

Wash hands thoroughly after handling.[3]

Remove contaminated clothing and PPE before leaving the work area.[4][6]

Storage:

Store in a tightly sealed, properly labeled container.[1][2]

Keep in a cool, dry, and well-ventilated area.[1][2]

Protect containers from physical damage.[1]

Do not store on wooden floors.[1]

Emergency and First Aid Procedures
Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[1][2]

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes. Remove all

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids occasionally. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

[3]

Spill and Disposal Plan
Spill Cleanup:

Evacuate the area and prevent unnecessary personnel from entering.

Wear appropriate PPE, including respiratory protection.

Use wet methods or a HEPA-filtered vacuum to clean up spills to minimize dust generation.

[6] Avoid dry sweeping.

Collect the spilled material into a sealed, impermeable container for disposal.

Waste Disposal:
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All waste materials contaminated with Chromium-54 must be disposed of in sealed,

impermeable bags or containers.[6]

Label the waste containers clearly.

Dispose of the waste in accordance with all federal, state, and local regulations.[3]

Chromium waste should be segregated from other waste streams, especially organic

solvents.[5]

Operational Workflow Diagram
The following diagram outlines the standard operating procedure for handling and disposing of

Chromium-54 in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Chromium-54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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